Cas no 1122090-50-9 (Ethyl 6-chloro-4-methylpyridine-2-carboxylate)

• Product Name: Ethyl 6-chloro-4-methylpyridine-2-carboxylate
• CAS No: 1122090-50-9
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD09838963
• CID: 838904
• PubChem ID: 46835592
• Update Time: 2025-06-26

Ethyl 6-chloro-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-4-methylpyridine-2-carboxylate
• ethyl 6-chloro-4-methyl-pyridine-2-carboxylate
• ethyl 6-chloro-4-methylpicolinate
• ETHYL 4-METHYL-6-CHLOROPYRIDINE-2-CARBOXYLATE
• OHUJWVBOFOMHFC-UHFFFAOYSA-N
• VP13488
• RP25722
• RP25727
• AB0034784
• ST24030672
• X8997
• J-521189
• AKOS006328547
• 1122090-50-9
• SCHEMBL1179355
• MFCD09838963
• DB-060174
• AS-30465
• Ethyl6-chloro-4-methylpyridine-2-carboxylate
• DTXSID10676497

• MDL： MFCD09838963
• Inchi： 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-8(10)11-7/h4-5H,3H2,1-2H3
• InChI Key： OHUJWVBOFOMHFC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.207±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 311.538 °C at 760 mmHg
• Flash Point: 142.213 °C
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 39.19000
• LogP: 2.22010

Ethyl 6-chloro-4-methylpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-chloro-4-methylpyridine-2-carboxylate

Ethyl 6-chloro-4-methylpyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-chloro-4-methylpyridine-2-carboxylate, with the CAS number 1122090-50-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and agrochemicals. The structure of Ethyl 6-chloro-4-methylpyridine-2-carboxylate consists of a pyridine ring substituted with a chlorine atom at position 6, a methyl group at position 4, and an ethyl ester group at position 2. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Ethyl 6-chloro-4-methylpyridine-2-carboxylate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of new antiviral agents, where the pyridine moiety plays a crucial role in molecular recognition and binding affinity. The chlorine substituent at position 6 enhances the compound's electron-withdrawing effects, which can influence its reactivity in various chemical reactions. Similarly, the methyl group at position 4 contributes to steric effects, potentially modulating the compound's pharmacokinetic properties.

The synthesis of Ethyl 6-chloro-4-methylpyridine-2-carboxylate typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by esterification. These methods have been optimized in recent years to improve yield and purity. For example, a study published in *Organic Process Research & Development* demonstrated a scalable route for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining high product quality.

In terms of applications, Ethyl 6-chloro-4-methylpyridine-2-carboxylate has shown promise in agrochemical research. Its derivatives have been investigated for their potential as herbicides and insecticides due to their ability to inhibit key enzymes involved in plant and insect metabolism. A recent study in *Pest Management Science* reported that certain analogs of this compound exhibit potent activity against agricultural pests without significant toxicity to non-target organisms.

From a pharmacological perspective, Ethyl 6-chloro-4-methylpyridine-2-carboxylate has been studied for its potential as a drug candidate. Researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases. Preclinical studies suggest that this compound may possess favorable pharmacokinetic profiles, making it a promising lead for further drug development.

The environmental impact of Ethyl 6-chloro-4-methylpyridine-2-carboxylate has also been a topic of recent research. Studies have evaluated its biodegradability and toxicity to aquatic organisms under controlled laboratory conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are needed to assess its long-term persistence in natural ecosystems.

In conclusion, Ethyl 6-chloro-4-methylpyridine-2-carboxylate (CAS No. 1122090-50-9) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and reactivity make it an attractive target for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and optimize synthetic routes, this compound is likely to play an increasingly important role in both academic and industrial settings.